Cas no 1251595-71-7 (4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine)

• Product Name: 4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine
• CAS No: 1251595-71-7
• MF: C₂₄H₂₈N₆OS
• MW: 448.583723068237
• CID: 5811705
• PubChem ID: 49667441
• Update Time: 2025-07-09

4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperidin-1-yl)-[1-(6-thiomorpholin-4-ylpyrimidin-4-yl)imidazol-4-yl]methanone
• 4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine
• (4-benzylpiperidin-1-yl)(1-(6-thiomorpholinopyrimidin-4-yl)-1H-imidazol-4-yl)methanone
• F3406-9867
• VU0625783-1
• AKOS021978679
• 1251595-71-7

• Inchi： 1S/C24H28N6OS/c31-23(28-10-7-20(8-11-28)16-19-4-2-1-3-5-19)21-17-30(18-26-21)22-6-9-25-24(27-22)29-12-14-32-15-13-29/h1-6,9,17-18,20H,7-8,10-16H2
• InChI Key： ZYVAXYKWQXHLBX-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC2=CC=CC=C2)CC1)(C1=CN(C2C=CN=C(N3CCSCC3)N=2)C=N1)=O

Computed Properties

• Exact Mass: 448.20453071g/mol
• Monoisotopic Mass: 448.20453071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine

4-{6-[4-(4-Benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine: A Comprehensive Overview

The compound 4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine (CAS No. 1251595-71-7) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a thiomorpholine ring, a pyrimidine core, and an imidazole moiety linked to a benzylpiperidine group. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the imidazole group in this compound further enhances its potential as a bioactive molecule. Imidazoles are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in medicinal chemistry. The integration of the benzylpiperidine group adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties such as solubility and bioavailability.

The synthesis of this compound involves a series of carefully designed reactions, including coupling reactions and cyclization processes. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production of this molecule. These methods not only improve yield but also ensure the purity and structural integrity of the final product.

In terms of applications, 4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine has shown promise in preliminary biological assays. Its ability to inhibit certain enzymes and modulate cellular pathways suggests its potential as a lead compound in drug development. For instance, studies have demonstrated its activity against kinase enzymes, which are critical targets in cancer therapy.

Moreover, the thiomorpholine ring in this compound contributes to its stability and resistance to metabolic degradation. This feature is particularly advantageous in pharmaceutical applications where prolonged drug action is desired. The sulfur atom within the thiomorpholine ring also plays a role in enhancing the molecule's solubility, making it more amenable for formulation into various drug delivery systems.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets at an atomic level. These simulations provide insights into the binding modes and selectivity profiles of the molecule, guiding further optimization efforts. For example, molecular docking studies have revealed that the imidazole group interacts favorably with specific residues in target proteins, suggesting a mechanism for its bioactivity.

In conclusion, 4-{6-[4-(4-benzylpiperidine-1-carbonyl)-1H-imidazol-1-yl]pyrimidin-4-yl}thiomorpholine (CAS No. 1251595-71